Cas no 109240-31-5 (N-benzyl-3-ethoxyaniline)

• Product Name: N-benzyl-3-ethoxyaniline
• CAS No: 109240-31-5
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 1188475
• PubChem ID: 13646674
• Update Time: 2025-04-20

N-benzyl-3-ethoxyaniline Chemical and Physical Properties

Names and Identifiers

• N-benzyl-3-ethoxyaniline
• DTXSID20545802
• AKOS005299561
• 109240-31-5
• 3-ethoxy-N-(benzyl)aniline

• Inchi： 1S/C15H17NO/c1-2-17-15-10-6-9-14(11-15)16-12-13-7-4-3-5-8-13/h3-11,16H,2,12H2,1H3
• InChI Key： JYHTXCNNJIXEDN-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 227.13111
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26